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Disclaimer: The term "Red 15" is not a standard Colour Index (C.I.) designation for a pigment.

Therefore, this document provides a detailed application guide using C.I. Pigment Red 22, a

representative red pigment commonly used in the textile industry for direct printing. The

principles and protocols outlined here are broadly applicable to other red pigments, though

minor adjustments to the formulation may be necessary based on the specific pigment's

properties.

This document is intended for researchers, scientists, and professionals in drug development

who are exploring the application of pigments in textile functionalization and coloration. It

provides a comprehensive overview of the direct printing process, including detailed

experimental protocols, quantitative data on performance, and visual representations of the

workflow.

Introduction to Pigment Printing
Pigment printing is a versatile and widely used method for applying color to fabrics. Unlike

dyes, which form a chemical bond with the textile fibers, pigments are insoluble particles that

are physically bound to the fabric surface by a polymeric binder.[1][2] This process offers

several advantages, including applicability to a wide range of fiber types (natural and

synthetic), good light fastness, and a relatively simple application process that eliminates the

need for extensive washing-off procedures.[3][4]

Direct printing is the most common style of pigment printing, where the colored paste is applied

directly onto the fabric in the desired pattern.[2] The key to a successful and durable print lies in
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the careful formulation of the print paste and the optimization of the drying and curing

conditions.

Properties of C.I. Pigment Red 22
C.I. Pigment Red 22 is a monoazo pigment that provides a yellowish-red shade.[5][6][7] It is

recognized for its good color strength and is frequently used in textile printing and dyeing

applications.[5][6][8]

Table 1: Physicochemical and Fastness Properties of C.I. Pigment Red 22

Property Value Source(s)

C.I. Name Pigment Red 22 [5][7]

C.I. Number 12315 [9][10]

CAS Number 6448-95-9 [8][10]

Chemical Class Monoazo [7]

Shade Yellowish Red [5][6]

Heat Resistance 140 °C (min) [10]

Light Fastness (1-8 scale) 6 [10]

Acid Resistance (1-5 scale) 4 [9][10]

Alkali Resistance (1-5 scale) 4 [9][10]

Soap Resistance (1-5 scale) 5 [9]

Bleeding Resistance (1-5

scale)
4 [9][10]

Oil Absorption 40-50 g/100g [10]

Note: Fastness properties are rated on a scale of 1 to 5 (or 1 to 8 for light fastness), where a

higher number indicates better fastness.
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This section outlines the detailed methodologies for the direct printing of cotton fabric using a

print paste formulated with a red pigment like C.I. Pigment Red 22.

Materials and Equipment
Fabric: 100% Cotton, scoured and bleached

Pigment: C.I. Pigment Red 22 (or other suitable red pigment dispersion)

Binder: Acrylic-based binder emulsion

Thickener: Synthetic thickener (e.g., polyacrylate-based)

Fixer (optional): Cross-linking agent to enhance fastness

Softener (optional): To improve the hand-feel of the printed area

Deionized Water

Laboratory Balance

Mechanical Stirrer

Screen Printing Frame and Squeegee

Drying Oven

Curing Machine (Heat Press or Stenter)

Spectrophotometer (for color measurement)

Crockmeter (for rubbing fastness testing)

Laundrometer (for wash fastness testing)

Light Fastness Tester

Preparation of the Print Paste
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A typical formulation for a red pigment print paste is provided in the table below. The exact

percentages may be adjusted based on the desired color depth and fabric type.

Table 2: Typical Formulation of a Red Pigment Print Paste

Component Percentage (%) Purpose Source(s)

Red Pigment

Dispersion
2.0 - 5.0 Colorant [2]

Binder 10.0 - 20.0
Adhesion of pigment

to fabric
[2][11]

Thickener 1.5 - 2.5
Provides viscosity for

sharp prints
[2]

Fixer (optional) 1.0 - 2.0
Improves wash and

rub fastness
[11]

Softener (optional) 1.0 - 2.0 Improves hand-feel [12]

Deionized Water To make 100
Vehicle for the paste

components
[13]

Protocol:

Weigh the required amount of thickener and slowly add it to the deionized water while stirring

continuously with a mechanical stirrer until a smooth, viscous paste is formed.

In a separate container, weigh the red pigment dispersion, binder, fixer (if used), and

softener (if used).

Slowly add the mixture from step 2 to the thickener paste while stirring continuously.

Continue stirring for 15-20 minutes to ensure a homogenous print paste.

Allow the paste to sit for at least 30 minutes to de-aerate before use.

Direct Printing Process
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The following workflow outlines the steps for applying the red pigment paste to the fabric.

Preparation

Application Fixation Evaluation

Fabric Preparation
(Scouring & Bleaching)

Screen Printing

Print Paste Preparation

Drying
(100-120°C for 2-3 min)

Curing
(150-160°C for 3-5 min)

Quality Control
(Fastness Testing)

Click to download full resolution via product page

Caption: Experimental workflow for direct pigment printing on fabric.

Protocol:

Fabric Preparation: Ensure the cotton fabric is properly scoured and bleached to remove any

impurities that might interfere with print quality and adhesion.

Printing:

Place the prepared fabric on a flat, padded printing table.

Position the screen printing frame with the desired design onto the fabric.

Apply a line of the red pigment paste along one edge of the screen.

Use a squeegee to draw the paste across the screen with firm, even pressure. This forces

the paste through the open areas of the screen onto the fabric.

Lift the screen carefully to avoid smudging the print.

Drying: Immediately after printing, dry the fabric in an oven at 100-120°C for 2-3 minutes to

remove water from the print paste.[2]
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Curing: Transfer the dried fabric to a curing machine and heat at 150-160°C for 3-5 minutes.

[11] This step is crucial for the polymerization of the binder, which permanently fixes the

pigment to the fabric.

Final Product: The printed fabric is ready for performance evaluation after cooling.

Performance Evaluation
The quality of the printed fabric is assessed based on its color characteristics and fastness

properties.

Color Measurement
The color yield and shade of the printed fabric can be quantitatively measured using a

spectrophotometer. The color strength (K/S value) and CIE Lab* values provide objective data

for color consistency and matching.

Fastness Properties
The durability of the print is evaluated through standardized fastness tests. The results are

typically graded on a scale of 1 to 5, with 5 representing the best performance.

Table 3: Typical Fastness Performance of Red Pigment Prints on Cotton

Fastness Test Standard Method Typical Rating (1-5)

Wash Fastness ISO 105-C06 4

Rubbing Fastness (Dry) ISO 105-X12 4

Rubbing Fastness (Wet) ISO 105-X12 3

Light Fastness ISO 105-B02 5-6 (on a 1-8 scale)

Note: The actual fastness ratings can vary depending on the specific formulation of the print

paste, the depth of the shade, and the curing conditions.

Logical Relationship of Print Paste Components
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The components of the print paste are interconnected and each plays a critical role in the final

quality of the print. The following diagram illustrates these relationships.

Pigment
(e.g., Red 22)

Binder

Requires for adhesion

Final Print Quality

Color

Fabric

Adheres to Durability & Hand-feel

Thickener

Suspends

Sharpness & Definition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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